Cas no 77532-87-7 (2-Bromo-6-formylbenzonitrile)

2-Bromo-6-formylbenzonitrile is a versatile aromatic compound featuring both bromo and formyl functional groups on a benzonitrile scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmaceuticals. The bromo substituent enables further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the formyl group offers reactivity for condensation or reduction transformations. Its benzonitrile core enhances stability and solubility in organic solvents, facilitating purification and handling. The compound is commonly employed in medicinal chemistry and materials science research due to its dual reactivity, providing a strategic building block for tailored molecular architectures.
2-Bromo-6-formylbenzonitrile structure
2-Bromo-6-formylbenzonitrile structure
Product Name:2-Bromo-6-formylbenzonitrile
CAS No:77532-87-7
MF:C8H4BrNO
MW:210.027461051941
MDL:MFCD18390711
CID:1093852
PubChem ID:20296667
Update Time:2025-05-22

2-Bromo-6-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-formylbenzonitrile
    • 2-BROMO-6-METHYLBENZONITRILE
    • 3-Bromo-2-cyanobenzaldehyde
    • FCH1369368
    • AK148664
    • AX8285974
    • SB85376
    • MFCD18390711
    • DTXSID101309654
    • SCHEMBL584457
    • EN300-170986
    • SY242387
    • CS-0136180
    • AKOS022188513
    • CDA53287
    • 77532-87-7
    • AS-36834
    • DB-164186
    • MDL： MFCD18390711
    • Inchi： 1S/C8H4BrNO/c9-8-3-1-2-6(5-11)7(8)4-10/h1-3,5H
    • InChI Key： ARJDOXNDDNCROH-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C=O)=C1C#N

Computed Properties

  • Exact Mass: 208.94763g/mol
  • Monoisotopic Mass: 208.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • XLogP3: 1.8

2-Bromo-6-formylbenzonitrile Pricemore >>

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2-Bromo-6-formylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:77532-87-7)2-Bromo-6-formylbenzonitrile
Order Number:A940177
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:33
Price ($):990.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:77532-87-7)2-Bromo-6-formylbenzonitrile
A940177
Purity:99%
Quantity:5g
Price ($):990.0
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